![molecular formula C8H14Cl2N2S B6189796 (cyclopropylmethyl)[(1,3-thiazol-2-yl)methyl]amine dihydrochloride CAS No. 2648962-33-6](/img/no-structure.png)
(cyclopropylmethyl)[(1,3-thiazol-2-yl)methyl]amine dihydrochloride
Description
“(cyclopropylmethyl)[(1,3-thiazol-2-yl)methyl]amine dihydrochloride” is a chemical compound with the empirical formula C8H13ClN2S . It is a heterocyclic compound that contains a five-membered ring with three carbon atoms, one sulfur atom, and one nitrogen atom .
Synthesis Analysis
The synthesis of thiazole derivatives, which includes “this compound”, can be achieved through the C − H substitution reaction of thiazole by the catalysis of the palladium/copper system. This reaction is carried out in the presence of tetrabutylammonium fluoride under mild conditions .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .Physical And Chemical Properties Analysis
“this compound” is a solid compound . Its molecular weight is 215.14 , and its empirical formula is C8H13ClN2S .Future Directions
The future directions for the study and application of “(cyclopropylmethyl)[(1,3-thiazol-2-yl)methyl]amine dihydrochloride” and similar thiazole derivatives are promising. Given their wide range of biological activities, these compounds are likely to continue to be a focus of research in drug design and discovery .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '(cyclopropylmethyl)[(1,3-thiazol-2-yl)methyl]amine dihydrochloride' involves the reaction of cyclopropylmethylamine with 2-bromo-1,3-thiazole followed by reduction and salt formation.", "Starting Materials": [ "Cyclopropylmethylamine", "2-bromo-1,3-thiazole", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclopropylmethylamine is reacted with 2-bromo-1,3-thiazole in the presence of a base such as sodium hydroxide to form (cyclopropylmethyl)[(1,3-thiazol-2-yl)methyl]amine.", "Step 2: The resulting amine is then reduced using sodium borohydride to form the corresponding amine.", "Step 3: The amine is then reacted with hydrochloric acid to form the dihydrochloride salt of the compound, '(cyclopropylmethyl)[(1,3-thiazol-2-yl)methyl]amine dihydrochloride'." ] } | |
CAS RN |
2648962-33-6 |
Molecular Formula |
C8H14Cl2N2S |
Molecular Weight |
241.2 |
Purity |
95 |
Origin of Product |
United States |
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